Cas no 1286265-17-5 (Tert-Butyl 4-[3-(2-cyanophenyl)ureido]piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-[3-(2-cyanophenyl)ureido]piperidine-1-carboxylate
• CAS No: 1286265-17-5
• MF: C₁₈H₂₄N₄O₃
• MW: 344.408164024353
• CID: 4787443
• Update Time: 2025-07-23

Tert-Butyl 4-[3-(2-cyanophenyl)ureido]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-[3-(2-cyanophenyl)ureido]piperidine-1-carboxylate
• tert-Butyl 4-(3-(2-cyanophenyl)ureido)piperidine-1-carboxylate
• Tert-Butyl 4-[3-(2-cyanophenyl)ureido]piperidine-1-carboxylate

• Inchi： 1S/C18H24N4O3/c1-18(2,3)25-17(24)22-10-8-14(9-11-22)20-16(23)21-15-7-5-4-6-13(15)12-19/h4-7,14H,8-11H2,1-3H3,(H2,20,21,23)
• InChI Key： WMSATGNAUMRMJI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)NC(NC1C=CC=CC=1C#N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 526
• XLogP3: 2.6
• Topological Polar Surface Area: 94.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on Tert-Butyl 4-[3-(2-cyanophenyl)ureido]piperidine-1-carboxylate

Introduction to Tert-Butyl 4-[3-(2-cyanophenyl)ureido]piperidine-1-carboxylate (CAS No. 1286265-17-5)

Tert-Butyl 4-[3-(2-cyanophenyl)ureido]piperidine-1-carboxylate, with the chemical formula C₁₈H₂₀N₂O₃, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1286265-17-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry.

The molecular structure of Tert-butyl 4-[3-(2-cyanophenyl)ureido]piperidine-1-carboxylate features a piperidine ring substituted with a tert-butyl group at the 1-position and an ureido group at the 4-position, which is further connected to a phenyl ring carrying a cyano group at the 2-position. This unique arrangement of functional groups contributes to its distinctive chemical properties and potential biological interactions.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. Tert-butyl 4-[3-(2-cyanophenyl)ureido]piperidine-1-carboxylate has emerged as a compound of interest due to its structural features that suggest potential applications in the treatment of various diseases. Its piperidine core is a common motif in many pharmacologically active compounds, known for its ability to interact with biological targets such as enzymes and receptors.

The presence of the ureido group in Tert-butyl 4-[3-(2-cyanophenyl)ureido]piperidine-1-carboxylate adds another layer of complexity to its biological activity. Ureido groups are often involved in hydrogen bonding interactions, which can be crucial for the binding affinity and specificity of a drug molecule. Additionally, the cyano-substituted phenyl ring introduces electrophilic centers that can participate in further chemical modifications, enabling the synthesis of derivatives with tailored properties.

Recent studies have highlighted the importance of understanding the structural-activity relationships (SAR) of molecules like Tert-butyl 4-[3-(2-cyanophenyl)ureido]piperidine-1-carboxylate. By analyzing how changes in the molecular structure affect biological activity, researchers can gain insights into the mechanisms of action and optimize drug candidates for better efficacy and reduced side effects. The compound's unique scaffold provides a valuable platform for such investigations.

The synthesis of Tert-butyl 4-[3-(2-cyanophenyl)ureido]piperidine-1-carboxylate involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as tert-butyl carbamate and 3-(2-cyanophenyl)isocyanate, which are then coupled to form the desired ureido-piperidine derivative. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to enhance reaction efficiency and selectivity.

In addition to its synthetic challenges, Tert-butyl 4-[3-(2-cyanophenyl)ureido]piperidine-1-carboxylate presents opportunities for further functionalization. Researchers have explored various strategies to modify its structure, such as introducing different substituents on the piperidine ring or altering the connectivity between functional groups. These modifications aim to improve solubility, bioavailability, and metabolic stability, which are critical factors for drug development.

The pharmacological profile of Tert-butyl 4-[3-(2-cyanophenyl)ureido]piperidine-1-carboxylate has been evaluated through in vitro and in vivo studies. Initial findings suggest that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to neurological disorders. The ureido-piperidine scaffold appears to interact with target proteins in a manner that could lead to therapeutic benefits. However, further research is needed to fully elucidate its mechanism of action and potential clinical applications.

One of the most exciting aspects of Tert-butyl 4-[3-(2-cyanophenyl)ureido]piperidine-1-carboxylate is its potential as a lead compound for drug discovery. Its unique structural features provide a starting point for designing novel molecules with improved pharmacological properties. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify derivatives with enhanced activity and selectivity.

The role of computational chemistry in studying compounds like Tert-butyl 4-[3-(2-cyanophenyl)ureido]piperidine-1-carboxylate cannot be overstated. These tools allow scientists to predict how different structural modifications will affect biological activity, saving time and resources in the drug development process. Moreover, they provide insights into the binding modes of drug candidates, which can guide experimental design and optimization efforts.

In conclusion, Tert-butyl 4-[3-(2-cyanophenil)ureido]piperdine-1-carbixxlate (CAS No. 1286265-17-5) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and biological activities make it an attractive candidate for further study and development. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.